1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]pyrrolidine-2,5-dione

• IUPAC Name: 1-(4-phenoxyphenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpyrrolidine-2,5-dione
• InChI: InChI=1S/C23H17N5O3S/c29-21-15-20(32-23-24-25-26-28(23)17-7-3-1-4-8-17)22(30)27(21)16-11-13-19(14-12-16)31-18-9-5-2-6-10-18/h1-14,20H,15H2
• InChI Key: YLJPENAOLAPXTQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=CC=C(C=C2)OC3=CC=CC=C3)SC4=NN=NN4C5=CC=CC=C5
• Molecular Formula: C23H17N5O3S
• Molecular Weight: 443.5 g/mol

Description

1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)sulfanyl]pyrrolidine-2,5-dione is a useful research compound. Its molecular formula is C23H17N5O3S and its molecular weight is 443.5 g/mol. The purity is usually 95%.
The exact mass of the compound 1-(4-phenoxyphenyl)-3-[(1-phenyl-1H-tetrazol-5-yl)thio]-2,5-pyrrolidinedione is 443.10521059 g/mol and the complexity rating of the compound is 662. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Functionalization of Polymers

Research has demonstrated the use of various phenyl and pyridine derivatives in the functionalization of polymers. For instance, a study by R. David and J. Kornfield (2008) explored how carbazole, dinitrobenzoate, phenol, pyridine, and 4-cyano-4‘-alkoxybiphenyl side groups could be grafted onto polybutadiene to yield functional polymers. This study exemplifies the wide range of applications in polymer chemistry.

Electroactive Phenol Based Polymers

The synthesis of electroactive phenol-based polymers, such as 4-(2,5-di(thiophen-2-yl)-1H-pyrrol-1-yl)phenol, has been a topic of interest in scientific research. A study by I. Kaya and A. Aydın (2012) delved into this area, highlighting the potential of these materials in various applications, including electronics.

Conducting Polymers and Electrochromic Properties

The development of conducting polymers with specific properties, such as electrochromic characteristics, is another key area of application. For instance, Bahar Bingöl et al. (2005) synthesized and characterized thiophen-3-yl acetic acid 4-pyrrol-1-yl phenyl ester and its conducting polymers, investigating their electrochromic properties.

Synthesis of Derivatives for Diverse Applications

The synthesis of various derivatives, such as 1,2,3,4-tetrahydropyrimidine-2-thione and their thiazolo[3,2-a]pyrimidine, thiazino, and benzothiazepine derivatives, has been explored for multiple applications. A study by A. Fadda et al. (2013) presented the synthesis of these compounds, providing insight into their potential uses in various fields.

Star-Shaped Pyrrole and Thiophene Functionalized Monomers

The synthesis of star-shaped thiophene and pyrrole functionalized monomers and their corresponding copolymers has been a subject of interest in the field of material science. A paper by M. Ak and L. Toppare (2009) provides insights into this area, highlighting the optoelectrochemical properties of these materials.

Tetrazolato-Bridged Rhenium Complexes

The study of tetrazolato-bridged rhenium complexes and their photophysical and electrochemical properties has been another area of research. For example, Phillip J. Wright et al. (2012) explored the synthesis and characterization of these complexes, which could have implications in various technological applications.

Antimicrobial and Anticancer Applications

Compounds such as 1,3,4-oxadiazolyl tetrahydropyridines have been synthesized and studied for their potential antimicrobial and anticancer properties. Research by K. Redda and Madhavi Gangapuram (2007) delves into this, showing the wide-ranging potential of these compounds in the medical field.

Pyridine-Containing Polyimides

The synthesis of pyridine-containing polyimides and their potential applications in various fields, including materials science and engineering, has been researched extensively. A study by Shanyin Yan et al. (2011) provides valuable insights into the properties and potential applications of these materials.